N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}acetamide

• IUPAC Name: N-[4-(4-benzylpiperidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O2/c1-16(24)22-20-9-7-19(8-10-20)21(25)23-13-11-18(12-14-23)15-17-5-3-2-4-6-17/h2-10,18H,11-15H2,1H3,(H,22,24)
• InChI Key: YIMKUDKTBNXQMF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

The synthesis of N-substituted-2''-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, including compounds structurally related to “N-{4-[(4-benzyl-1-piperidinyl)carbonyl]phenyl}acetamide”, has been reported. These compounds are synthesized through a series of reactions involving the pairing of benzenesulfonyl chloride with 1-aminopiperidine under dynamic pH control, followed by substitution at the nitrogen atom with different electrophiles to yield a variety of N-substituted acetamide derivatives (Khalid et al., 2014).

Molecular Structure Analysis

The molecular structure of closely related compounds, such as N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide, has been determined. The study revealed that the planes of the acetamide and 1,3,4-thiadiazole units are slightly twisted, indicating a specific spatial arrangement that could influence the compound's reactivity and interactions (Ismailova et al., 2014).

Chemical Reactions and Properties

Compounds such as 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate and related derivatives demonstrate a range of chemical reactions, including oxidation processes. These reactions showcase the versatility of piperidine-based acetamides in synthetic chemistry, potentially applicable to the chemical manipulation and functionalization of “this compound” (Mercadante et al., 2013).

Physical Properties Analysis

The physical properties of compounds similar to “this compound” have been explored, with a focus on their crystalline structures and intermolecular interactions. These studies provide insights into the compound's stability, solubility, and potential for forming crystalline materials for further applications (Saravanan et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity and potential biological activity, are inferred from studies on structurally related N-substituted piperidine derivatives. These studies offer a glimpse into the potential interactions and mechanisms of action that “this compound” might exhibit, such as enzyme inhibition or interaction with biological targets (Sugimoto et al., 1990).